Cas no 1122-86-7 (4-Ethoxypiperidine)

• Product Name: 4-Ethoxypiperidine
• CAS No: 1122-86-7
• Molecular Formula: C₇H₁₅NO
• Molecular Weight: 129.2001
• MDL: MFCD06247385
• CID: 83409
• PubChem ID: 11506519

4-Ethoxypiperidine Properties

Names and Identifiers

• 4-Ethoxypiperidine
• 4-ethoxypiperidine(SALTDATA: 0.85HCl 0.6H2O)
• SCHEMBL78025
• FT-0601767
• BCP11332
• FS-5206
• 4-ethoxyl piperidine
• F81702
• Piperidine, 4-ethoxy-
• Z274503162
• AKOS000172887
• EN300-52306
• A802540
• MFCD06247385
• CS-0206667
• 4-ethoxy piperidine
• DTXSID10467701
• AB01186826-03
• 1122-86-7
• SB30710
• BB 0253268
• 4-Ethoxy-piperidine
• NCGC00341294-01
• OYHQAXYDSYSGEI-UHFFFAOYSA-N
• 4-ethoxy-piperidine >98%
• DTXCID00418520
• STK355946

• MDL： MFCD06247385
• InChIKey： OYHQAXYDSYSGEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15NO/c1-2-9-7-3-5-8-6-4-7/h7-8H,2-6H2,1H3
• SMILES： CCOC1CCNCC1

Computed Properties

• Exact Mass: 129.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 129.115364
• Heavy Atom Count: 9
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• LogP: 1.10370
• PSA: 21.26000
• Refractive Index: 1.451
• Boiling Point: 174-176°C
• Flash Point: 174-176°C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.92

4-Ethoxypiperidine Security Information

• Safety Term：S26-37
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

4-Ethoxypiperidine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%